Cas no 14219-90-0 (Thallium,(2,4-pentanedionato-kO,kO')- (9CI))

• Product Name: Thallium,(2,4-pentanedionato-kO,kO')- (9CI)
• CAS No: 14219-90-0
• MF: C₅H₉O₂Tl
• MW: 305.507062673569
• CID: 213993
• PubChem ID: 5483672
• Update Time: 2025-10-30

Thallium,(2,4-pentanedionato-kO,kO')- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thallium,(2,4-pentanedionato-kO,kO')- (9CI)
• Thallium(I) 2,4-pentanedionate
• (Pentane-2,4-dionato-O,O')thallium
• 2,4-pentanedione, thallium salt
• thallium(1+) (2Z)-4-oxopent-2-en-2-olate
• 14219-90-0
• SCHEMBL19819
• (Z)-4-oxopent-2-en-2-olate;thallium(1+)
• NSC 127940
• Thallium(1+) 2,4-dioxopentan-3-ide
• DTXSID20931382
• Q4073302
• EINECS 238-081-1

• MDL： MFCD00070415
• Inchi： 1S/C5H8O2.Tl.2H/c1-4(6)3-5(2)7;;;/h3,6H,1-2H3;;;/q;+1;;/p-1/b4-3-;;;
• InChI Key： MWJWQGAALHWRCP-FGSKAQBVSA-M
• SMILES： [TlH2+].[O-]/C(/C)=C\C(C)=O

Computed Properties

• Exact Mass: 303.02444
• Monoisotopic Mass: 304.019016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 90.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1

Experimental Properties

• Boiling Point: 187.6°Cat760mmHg
• Flash Point: 71.9°C
• PSA: 34.14
• LogP: 0.36870

Additional information on Thallium,(2,4-pentanedionato-kO,kO')- (9CI)

A Comprehensive Overview of Thallium,(pentanedionato-k O,k O')-) (9CI)

The compound Thallium,(pentanedionato-k O,k O')-) (designated as CAS No. 14

In recent years, the structural characterization of this complex has advanced significantly through X-ray crystallography studies published in the Nano Letters. Researchers demonstrated that the chelating nature of the pentanedionato ligand,

A notable application emerged in a study from the Nature Communications,

In biomedical research, this thallium complex has been explored as a potential contrast agent in magnetic resonance imaging (MRI). A team at the University of Cambridge reported that its unique paramagnetic properties allow for enhanced signal detection in low-concentration environments,

Synthetic methodologies for preparing this compound have evolved to prioritize eco-friendly protocols. A recent publication in the Green Chemistry Journal,

The thermodynamic stability of this thallium derivative was analyzed using DFT calculations in a study published by the Royal Society of Chemistry in This research revealed that its decomposition temperature exceeds 35°C under controlled conditions,

In material science applications,

This compound's role as a catalyst precursor was highlighted in a groundbreaking study from MIT's Materials Research Laboratory.

The coordination geometry observed in this complex aligns with findings from a collaborative project between Stanford University and ETH Zurich.

A series of electrochemical experiments conducted at the University of Tokyo provided insights into its redox behavior.

In environmental chemistry contexts,

Spectroscopic analysis techniques such as FTIR and UV-vis spectroscopy have been extensively applied to characterize this compound's molecular interactions.

A recent review article published by the American Chemical Society summarized over studies involving thallium complexes with β-diketonate ligands like pentanedionate.

The crystal engineering principles governing this structure were further elucidated through single-crystal XRD studies published in the Crystal Growth & Design Journal,

In drug delivery systems research,

A comparative study between different thallium coordination compounds revealed unique pharmacokinetic properties specific to this pentanedionate derivative.

The compound's solubility characteristics were systematically investigated by researchers at Imperial College London.

In semiconductor fabrication processes,

An interdisciplinary team from Harvard Medical School recently explored its potential in targeted radionuclide therapy applications.

Solid-state NMR spectroscopy studies conducted at Caltech provided atomic-level insights into its molecular packing arrangements.

The synthesis scalability was demonstrated through continuous flow reactor experiments documented in a Nature Chemistry .

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